4-Chloro-3-iodopyridin-2-amine
Cat. No. B1370409
M. Wt: 254.45 g/mol
InChI Key: BWMULFKDCVPGNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Cl:1][c:2]1[c:3]([I:9])[c:4]([NH2:8])[n:5][cH:6][cH:7]1.[K+:15].[O-:16][N+:17]([O-:18])=[O:19].[S:10](=[O:11])(=[O:12])([OH:13])[OH:14]>>[Cl:1][c:2]1[c:3]([I:9])[c:4]([NH2:8])[n:5][cH:6][c:7]1[N+:17](=[O:16])[O-:18]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1nccc(Cl)c1I
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(O)O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Nc1ncc([N+](=O)[O-])c(Cl)c1I
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
